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Compound of Interest

Compound Name: Cobalt (II) cyanide

Cat. No.: B1164910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties, synthesis,

stability, and toxicity of cobalt (II) cyanide (Co(CN)₂) and iron (II) cyanide (Fe(CN)₂). The

information is intended to assist researchers in understanding the key differences between

these two inorganic compounds.

Physicochemical Properties
Cobalt (II) cyanide and iron (II) cyanide exhibit distinct physical and chemical properties. A

summary of these is provided in the table below. Notably, simple iron (II) cyanide is considered

a hypothetical or highly unstable compound, often existing in more complex forms.
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Property
Cobalt (II) Cyanide
(Co(CN)₂)

Iron (II) Cyanide (Fe(CN)₂)

Molecular Formula Co(CN)₂[1][2] Fe(CN)₂[3]

Molar Mass 110.97 g/mol [4][5][6] 107.88 g/mol

Appearance

Deep blue, hygroscopic solid

(anhydrous)[5]; Pink to

reddish-brown needles

(dihydrate)[7]

Generally considered

hypothetical or exists as a

polymer, Fe₂[Fe(CN)₆][3]

Solubility in water Insoluble[1][7] Insoluble

Other Solubilities

Soluble in solutions of alkali

cyanides (e.g., KCN, NaCN)

and ammonium hydroxide[7].

Decomposes in acid.

Melting Point Decomposes at 280°C[7] Decomposes

Density 1.872 g/cm³ (anhydrous)[7] Not well-documented

Structure

Coordination polymer with the

structural formula

Co₃[Co(CN)₅]₂[1][2]

Hypothetical as a simple salt;

likely polymeric.[3]

Synthesis
The synthesis of cobalt (II) cyanide and the challenges associated with preparing pure iron (II)

cyanide are outlined below.

Experimental Protocol: Synthesis of Cobalt (II) Cyanide
(Hydrated)
This protocol describes the synthesis of hydrated cobalt (II) cyanide via the reaction of a

cobalt (II) salt with potassium cyanide.

Materials:

Cobalt (II) chloride (CoCl₂)
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Potassium cyanide (KCN)

Distilled water

Procedure:

Prepare an aqueous solution of cobalt (II) chloride.

Slowly add a stoichiometric amount of potassium cyanide solution to the cobalt (II) chloride

solution with constant stirring.

A reddish-brown precipitate of cobalt (II) cyanide trihydrate (Co(CN)₂·3H₂O) will form.[4]

It is crucial to use a stoichiometric amount of KCN, as an excess will lead to the formation of

soluble potassium cobalt (II) cyanide (K₄Co(CN)₆).[4]

The precipitate can be collected by filtration, washed with distilled water, and dried.

Anhydrous Co(CN)₂ can be obtained by dehydrating the hydrated form.[4]

Synthesis of Iron (II) Cyanide
The synthesis of pure, simple iron (II) cyanide is challenging due to its instability.[3] It is often

described as a hypothetical compound.[3] Attempts to synthesize it can result in the formation

of more complex and stable iron-cyanide compounds. One reported method involves the

decomposition of ammonium ferrocyanide.[3]
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Synthesis Approaches

Cobalt (II) Cyanide Synthesis Iron (II) Cyanide Synthesis (Challenging)

Cobalt (II) Chloride Solution

Co(CN)₂·3H₂O (precipitate)

 + KCN (stoichiometric)

Potassium Cyanide Solution Iron (II) Salt Solution

Complex Iron Cyanides (e.g., Ferrocyanides)

 + KCN

Cyanide Source Fe(CN)₂ is highly unstable and difficult to isolate.

Comparative Stability

Cobalt (II) Cyanide

Relatively Stable Forms stable complexes

Iron (II) Cyanide

Highly Unstable/
Hypothetical

Readily forms more stable complexes
(e.g., [Fe(CN)₆]⁴⁻)

Toxicity Assessment Workflow

Oral Ingestion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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